Cas no 116528-06-4 (2-oxoethyl 2-methylpropanoate)
2-oxoethyl 2-methylpropanoate structure
Product name:2-oxoethyl 2-methylpropanoate
2-oxoethyl 2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- 2-oxoethyl 2-methylpropanoate
- 116528-06-4
- DTXSID20627652
- SCHEMBL3081144
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- Inchi： InChI=1S/C6H10O3/c1-5(2)6(8)9-4-3-7/h3,5H,4H2,1-2H3
- InChI Key： CSHAFUNPZJHCDD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 130.062994177Da
- Monoisotopic Mass: 130.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 0.7
2-oxoethyl 2-methylpropanoate Related Literature
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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David J. Miller,Fanglei Yu,David W. Knight,Rudolf K. Allemann Org. Biomol. Chem., 2009,7, 962-975
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Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem., 2013,11, 1563-1569
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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